Cas no 400825-69-6 (4-[(2-methylphenyl)methoxy]benzaldehyde)

• Product Name: 4-[(2-methylphenyl)methoxy]benzaldehyde
• CAS No: 400825-69-6
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD02091002
• CID: 925265
• PubChem ID: 2763432
• Update Time: 2025-04-19

4-[(2-methylphenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((2-Methylbenzyl)oxy)benzaldehyde
• 4-[(2-Methylbenzyl)oxy]benzenecarbaldehyde
• 4-[(2-methylphenyl)methoxy]benzaldehyde
• methylbenzyloxybenzenecarbaldehyde
• MFCD02091002
• SCHEMBL498283
• 4-[(2-methylbenzyl)oxy]benzenecarbaldehyde, AldrichCPR
• STK409062
• 400825-69-6
• 4-(o-Tolylmethoxy)benzaldehyde
• 4-(2-Methylbenzyloxy)benzaldehyde
• 12P-096
• Benzaldehyde, 4-[(2-methylphenyl)methoxy]-
• F79158
• J-513143
• 4-[(2-methylbenzyl)oxy]benzaldehyde
• AKOS000202152
• BBL013680
• NCGC00319821-01
• DTXSID00376954
• CS-0118126
• AB01317043-02
• ALBB-001325

• MDL： MFCD02091002
• Inchi： 1S/C15H14O2/c1-12-4-2-3-5-14(12)11-17-15-8-6-13(10-16)7-9-15/h2-10H,11H2,1H3
• InChI Key： FXAPSNOGITVABN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 72-74°C
• PSA: 26.30000
• LogP: 3.38650

4-[(2-methylphenyl)methoxy]benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT